2-(N-PENTYLTHIO)NICOTINIC ACID
2-(N-PENTYLTHIO)NICOTINIC ACID
Brand Name:
Vulcanchem
CAS No.:
175135-23-6
VCID:
VC0062847
InChI:
InChI=1S/C11H15NO2S/c1-2-3-4-8-15-10-9(11(13)14)6-5-7-12-10/h5-7H,2-4,8H2,1H3,(H,13,14)
SMILES:
CCCCCSC1=C(C=CC=N1)C(=O)O
Molecular Formula:
C11H15NO2S
Molecular Weight:
225.31 g/mol
2-(N-PENTYLTHIO)NICOTINIC ACID
CAS No.: 175135-23-6
Main Products
VCID: VC0062847
Molecular Formula: C11H15NO2S
Molecular Weight: 225.31 g/mol
| CAS No. | 175135-23-6 |
|---|---|
| Product Name | 2-(N-PENTYLTHIO)NICOTINIC ACID |
| Molecular Formula | C11H15NO2S |
| Molecular Weight | 225.31 g/mol |
| IUPAC Name | 2-pentylsulfanylpyridine-3-carboxylic acid |
| Standard InChI | InChI=1S/C11H15NO2S/c1-2-3-4-8-15-10-9(11(13)14)6-5-7-12-10/h5-7H,2-4,8H2,1H3,(H,13,14) |
| Standard InChIKey | KBLCPQKUAQPOQS-UHFFFAOYSA-N |
| SMILES | CCCCCSC1=C(C=CC=N1)C(=O)O |
| Canonical SMILES | CCCCCSC1=C(C=CC=N1)C(=O)O |
| Solubility | 33.8 [ug/mL] |
| PubChem Compound | 2774528 |
| Last Modified | Nov 11 2021 |
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